Cas no 363587-67-1 (N-tert-butyl-2-nitrobenzenesulfonamide)

• Product Name: N-tert-butyl-2-nitrobenzenesulfonamide
• CAS No: 363587-67-1
• MF: C₁₀H₁₄N₂O₄S
• MW: 258.294161319733
• MDL: MFCD00450577
• CID: 1095670
• PubChem ID: 745202
• Update Time: 2025-04-20

N-tert-butyl-2-nitrobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-2-nitrobenzenesulfonamide
• N-(tert-Butyl)-2-nitrobenzenesulfonamide
• Oprea1_186630
• MFCD00450577
• CBDivE_002313
• DB-403455
• D83478
• Cambridge id 5116322
• N-tert-butyl-2-nitrobenzene-1-sulfonamide
• CS-0154869
• AS-65746
• AMY4884
• AKOS003041350
• SCHEMBL13026218
• SR-01000196050
• SR-01000196050-1
• 363587-67-1

• MDL： MFCD00450577
• Inchi： 1S/C10H14N2O4S/c1-10(2,3)11-17(15,16)9-7-5-4-6-8(9)12(13)14/h4-7,11H,1-3H3
• InChI Key： OZVQKJSICMYVSR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 258.06742811g/mol
• Monoisotopic Mass: 258.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 100Ų